Cas no 1806428-91-0 (1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one
• CAS No: 1806428-91-0
• MF: C₁₂H₁₄Br₂O
• MW: 334.0469622612
• CID: 4793033
• Update Time: 2025-10-15

1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one

• Inchi： 1S/C12H14Br2O/c1-2-12-9(6-11(15)8-14)4-3-5-10(12)7-13/h3-5H,2,6-8H2,1H3
• InChI Key： GRQQGUKXSGYHFO-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(CC(CBr)=O)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one

1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one (CAS No. 1806428-91-0): A Comprehensive Overview

1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one (CAS No. 1806428-91-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and synthetic chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to 1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one.

Molecular Structure and Properties

1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one is a brominated ketone with the molecular formula C₁₄H₁₇Br₂O. The compound features a bromomethyl group attached to a substituted phenyl ring and a bromoalkyl ketone moiety. The presence of these functional groups imparts unique chemical reactivity and physical properties to the molecule. The molecular weight of 1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one is 355.19 g/mol, and it typically exists as a colorless to pale yellow liquid at room temperature.

The solubility of 1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one in organic solvents such as dichloromethane, ethyl acetate, and toluene is excellent, making it suitable for various synthetic reactions. Its boiling point is around 180°C at reduced pressure, which facilitates its use in laboratory-scale synthesis and purification processes.

Synthesis Methods

The synthesis of 1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromomethyl-2-ethylbenzaldehyde with bromoacetone in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation followed by bromination to form the desired product.

An alternative approach involves the nucleophilic substitution of a bromide ion on an alkyl halide with a ketone moiety. This method often requires the use of strong bases such as potassium tert-butoxide or sodium hydride to facilitate the substitution reaction. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

Applications in Pharmaceutical Research

1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one has shown promise in various areas of pharmaceutical research, particularly in drug discovery and lead optimization. Its unique chemical structure makes it an attractive starting material for the synthesis of bioactive compounds with potential therapeutic applications.

In recent studies, researchers have explored the use of 1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one as a building block for the development of novel antiviral agents. The compound's ability to undergo selective functionalization reactions allows for the introduction of diverse substituents that can enhance its biological activity and selectivity. For example, modifications at the bromomethyl group have been shown to improve antiviral efficacy against several RNA viruses.

Beyond antiviral applications, 1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one has also been investigated for its potential as an anticancer agent. Studies have demonstrated that derivatives of this compound exhibit cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action involves disruption of cellular signaling pathways and induction of apoptosis.

Safety Considerations and Handling

Safety is a critical aspect when working with any chemical compound, especially those containing reactive functional groups like bromine. While 1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one is not classified as a hazardous substance under current regulations, it is important to handle it with care to avoid potential health risks.

Laboratory personnel should wear appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats, when handling this compound. Adequate ventilation should be provided to prevent inhalation of vapors, which can cause respiratory irritation. In case of accidental exposure, immediate medical attention should be sought.

Conclusion

1-Bromo-3-(3-(bromomethyl)-2-ethylphenyl)propan-2-one (CAS No. 1806428-91-0) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists working on drug discovery and lead optimization projects. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.